
A Comprehensive Technical Guide to the
Physicochemical Properties of 2,4,6-

Tributylphenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tributylphenol

Cat. No.: B13729601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

2,4,6-tributylphenol (2,4,6-TBP), a sterically hindered phenolic compound. The information

presented herein is intended to support research, development, and quality control activities

involving this molecule.

Core Physicochemical Data
The following table summarizes the key quantitative physicochemical properties of 2,4,6-

tributylphenol.
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Property Value Reference(s)

Molecular Formula C₁₈H₃₀O [1][2]

Molecular Weight 262.43 g/mol [1][2]

Melting Point 125-131 °C [1][2][3]

Boiling Point 277 °C (at 760 mmHg) [1][4]

136-138 °C (at 1 Torr) [2]

Density 0.864 g/cm³ [1][4]

Vapor Pressure 0.073 Pa (at 25 °C) [1][4]

Water Solubility Insoluble; 35 mg/L [5][6]

Solubility in Organic Solvents

Soluble in most organic

solvents, including chloroform

and DMSO.

[5]

pKa 12.61 ± 0.40 (Predicted) [4]

LogP (Octanol-Water Partition

Coefficient)
7.1 (at 35 °C) [4]

Synthesis and Antioxidant Mechanism
2,4,6-Tributylphenol is a sterically hindered phenol that exhibits notable antioxidant properties

due to the bulky tert-butyl groups surrounding the hydroxyl group.[7]

Synthesis Pathway
The primary industrial synthesis of 2,4,6-tributylphenol is achieved through the Friedel-Crafts

alkylation of phenol with isobutylene, typically catalyzed by a strong acid like sulfuric acid or a

Lewis acid such as aluminum chloride.[8]
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Synthesis of 2,4,6-Tributylphenol via Friedel-Crafts Alkylation.

Antioxidant Activity: Radical Scavenging
The antioxidant mechanism of 2,4,6-tributylphenol involves the donation of its phenolic

hydrogen atom to a free radical, thereby neutralizing it. The resulting phenoxy radical is

stabilized by the steric hindrance of the adjacent tert-butyl groups, which prevents further

propagation of radical chain reactions.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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